Cas no 84601-19-4 (phosphorylcholine)
Phosphorylcholine is a zwitterionic phospholipid derivative widely recognized for its biocompatibility and biomimetic properties. Its molecular structure, featuring a positively charged choline group and a negatively charged phosphate group, enables strong hydration and resistance to protein adsorption. This makes phosphorylcholine particularly valuable in biomedical applications, such as coatings for medical devices, where it reduces thrombogenicity and improves hemocompatibility. Additionally, its ability to mimic natural cell membranes enhances its utility in drug delivery systems and tissue engineering. The compound’s stability, low immunogenicity, and non-toxic nature further underscore its suitability for advanced therapeutic and diagnostic applications.
phosphorylcholine structure
Product Name:phosphorylcholine
CAS No:84601-19-4
MF:C25H52NO5P
MW:477.657849311829
CID:93688
Update Time:2025-10-30
phosphorylcholine Chemical and Physical Properties
Names and Identifiers
-
- phosphorylcholine
- OLEYLOXYETHYL PHOSPHORYLCHOLINE
- 1-O-9Z-OCTADECENYLETHYLENEGLYCOL-2-O-PHOSPHORYLCHOLINE
- PHOSPHORYLCHOLINE, OLEOYLOXYETHYL ESTER
- OLEYLOXYETHYLPHOSPHOCHOLINE
- OLEYOXYETHYL PHOSPHORYLCHOLINE
- (17Z)-4-Hydroxy-N,N,N-trimethyl-3,5,8-trioxa-4-phosphahexacos-17-en-1-aminium inner salt 4-oxide
- NPLMVGGTFDUQHL-SEYXRHQNSA-N
- OLEYLOXYETHYL PHOSPHORYLCHOLINE USP/EP/BP
-
- Inchi: 1S/C25H52NO5P/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-22-29-24-25-31-32(27,28)30-23-21-26(2,3)4/h12-13H,5-11,14-25H2,1-4H3/b13-12-
- InChI Key: NPLMVGGTFDUQHL-SEYXRHQNSA-N
- SMILES: O(P([O-])(=O)OCC[N+](C)(C)C)CCOCCCCCCCC/C=C\CCCCCCCC
Computed Properties
- Exact Mass: 491.33800
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 32
- Rotatable Bond Count: 24
- Complexity: 479
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 1
- Tautomer Count: nothing
- XLogP3: 6.8
Experimental Properties
- Solubility: DMSO 中≤16mg/ml;二甲基甲酰胺中≤16mg/ml
- PSA: 94.70000
- LogP: 6.84510
phosphorylcholine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | O912806-10mg |
Oleyloxyethyl Phosphorylcholine |
84601-19-4 | ≥98% | 10mg |
¥1,885.50 | 2022-09-01 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci10794-1mg |
Oleyloxyethyl Phosphorylcholine |
84601-19-4 | 98% | 1mg |
¥160.00 | 2023-09-09 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci10794-5mg |
Oleyloxyethyl Phosphorylcholine |
84601-19-4 | 98% | 5mg |
¥542.00 | 2023-09-09 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci10794-10mg |
Oleyloxyethyl Phosphorylcholine |
84601-19-4 | 98% | 10mg |
¥905.00 | 2023-09-09 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci10794-50mg |
Oleyloxyethyl Phosphorylcholine |
84601-19-4 | 98% | 50mg |
¥3809.00 | 2023-09-09 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-205420-1 mg |
Oleyloxyethyl Phosphorylcholine, |
84601-19-4 | 1mg |
¥256.00 | 2023-07-10 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-205420A-5 mg |
Oleyloxyethyl Phosphorylcholine, |
84601-19-4 | 5mg |
¥542.00 | 2023-07-10 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-205420-1mg |
Oleyloxyethyl Phosphorylcholine, |
84601-19-4 | 1mg |
¥256.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-205420A-5mg |
Oleyloxyethyl Phosphorylcholine, |
84601-19-4 | 5mg |
¥542.00 | 2023-09-05 | ||
| 1PlusChem | 1P004URO-1mg |
OLEYLOXYETHYL PHOSPHORYLCHOLINE |
84601-19-4 | ≥98% | 1mg |
$50.00 | 2025-02-21 |
phosphorylcholine Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
84601-19-4 (phosphorylcholine) Related Products
- 66-23-9(Acetylcholine bromide)
- 333-31-3(Acetyl-β-methylcholine Bromide)
- 24943-60-0(Benzoylcholine Bromide)
- 25234-60-0(Lauroylcholine chloride)
- 17518-43-3(Benzoylcholine iodide)
- 2260-50-6(Acetylcholine iodide)
- 16904-96-4(Phosphocholine Chloride Sodium Salt Hydrate)
- 60-31-1(Acetylcholine chloride)
- 927-86-6(Acetylcholine perchlorate)
- 9000-81-1(Acetylcholinesterase)
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